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Compound of Interest

Compound Name: 2-Ethyl-2-methyl-1,3-dioxolane

Cat. No.: B031296

Essential Safety and Handling Guide for 2-Ethyl-
2-methyl-1,3-dioxolane

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Ethyl-2-methyl-1,3-dioxolane.
The following procedures are designed to ensure safe laboratory operations and mitigate risks
associated with this chemical.

Chemical Properties and Hazards: 2-Ethyl-2-methyl-1,3-dioxolane is a highly flammable
liquid and vapor that can cause skin and serious eye irritation.[1][2][3] It may also cause
respiratory irritation.[2][3] It is crucial to handle this chemical in a well-ventilated area and away
from heat, sparks, open flames, and hot surfaces.[1][2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-Ethyl-2-
methyl-1,3-dioxolane to prevent exposure.
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PPE Category

Specifications and
Item .
Recommendations

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved

standards. A face shield may

Safety Goggles/Face Shield

also be necessary.[4][5]

Hand Protection

Handle with gloves that have
been inspected prior to use.[4]
The selected protective gloves
must satisfy the specifications
of EU Directive 89/686/EEC
and the standard EN 374
derived from it.[4] While
specific breakthrough times for
2-Ethyl-2-methyl-1,3-dioxolane

Chemically Resistant Gloves

are not readily available, nitrile
or butyl rubber gloves are
generally recommended for
protection against a variety of

organic chemicals.[6]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
type ABEK (EN14387)

Respirator respirator filter.[5] A NIOSH-
approved respirator with an
organic vapor cartridge may be
required if handling outside a
fume hood.[7]

Body Protection

Protective Clothing Wear a flame-retardant lab
coat.[7] For larger quantities, a

chemical-resistant apron or
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suit may be necessary.[7]

Ensure all skin is covered.

Handling and Storage Procedures

Safe Handling:

Work in a well-ventilated area or inside a certified chemical fume hood to minimize inhalation

exposure.[1][7]
e Avoid contact with skin and eyes.[1][3]

» Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[21[3]
» Keep the container tightly closed when not in use.[1][2]
e Wash hands thoroughly after handling.[1]
Storage:

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][2]

[4]
» Keep the container tightly closed in a designated flammables area.[1]
» Store apart from incompatible materials such as strong oxidizing agents and strong acids.[1]
Disposal Plan
Waste Collection and Disposal:

» Labeling: Clearly label a dedicated, chemically compatible waste container as "Hazardous
Waste: 2-Ethyl-2-methyl-1,3-dioxolane".[7]

» Segregation: Do not mix this waste with other chemical waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.[7]
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o Collection: Perform all transfers of chemical waste inside a certified chemical fume hood.[7]
Keep the waste container closed at all times, except when adding waste.[7]

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, with secondary containment.[7]

» Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][2] Contact your EHS department
to arrange for waste pickup.[7]

Emergency Procedures: Chemical Spill

The following workflow outlines the immediate steps to take in the event of a 2-Ethyl-2-methyl-
1,3-dioxolane spill.
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Immediate Actions

Spill Occurs

Alert personnel and supervisor

\

Evacuate the immediate area

\ 4

Eliminate all ignition sources

Y

Ensure adequate ventilation

Spill Asgessment

Assess the spill size and risk

Small Spill (<W

IYes No
Cleanup 5 'rocedure "Large Spill Response
Don appropriate PPE Contact EHS/Emergency Services
\ 4
Contain the spill with absorbent material Secure the area and prevent entry
A
Absorb the spill (e.g., sand, vermiculite)

A

Collect absorbed material into a sealed container

A

Label container as 'Hazardous Waste'

Y

Decontaminate the spill area

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Ethyl-2-methyl-1,3-dioxolane.
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First Aid Measures:

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2][4]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
and soap.[1][2][4] Get medical attention if irritation occurs.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][2] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][4] Never give anything by mouth to an unconscious person.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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